Cas no 5044-19-9 (1H-Pyrrole,1-ethyl-2,5-dimethyl-)
5044-19-9 structure
Product Name:1H-Pyrrole,1-ethyl-2,5-dimethyl-
1H-Pyrrole,1-ethyl-2,5-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole,1-ethyl-2,5-dimethyl-
- 1-ethyl-2,5-dimethyl-1H-pyrrole
- 1-ethyl-2,5-dimethylpyrrole
- 1H-Pyrrole, 1-ethyl-2,5-dimethyl-
- EINECS 225-738-2
- WIXUFIYVGRNTDD-UHFFFAOYSA-N
- SCHEMBL6760708
- 5044-19-9
- Pyrrole, 1-ethyl-2,5-dimethyl
- NS00044563
- InChI=1/C8H13N/c1-4-9-7(2)5-6-8(9)3/h5-6H,4H2,1-3H
- AKOS000101147
- 2,5-dimethyl-1-ethylpyrrole
- DTXSID2063688
-
- Inchi: 1S/C8H13N/c1-4-9-7(2)5-6-8(9)3/h5-6H,4H2,1-3H3
- InChI Key: WIXUFIYVGRNTDD-UHFFFAOYSA-N
- SMILES: N1(CC)C(C)=CC=C1C
Computed Properties
- Exact Mass: 123.10489
- Monoisotopic Mass: 123.104799
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 80.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 4.9
- XLogP3: 1.8
Experimental Properties
- Density: 0.87
- Boiling Point: 184.1°Cat760mmHg
- Flash Point: 65.2°C
- Refractive Index: 1.484
- PSA: 4.93
1H-Pyrrole,1-ethyl-2,5-dimethyl- Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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